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Compound of Interest

Compound Name: 2-Bromo-3-methyl-5-nitropyridine

Cat. No.: B1276501

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a key building block in modern organic synthesis, 2-Bromo-3-methyl-5-nitropyridine
occupies a critical role in the development of novel pharmaceuticals and agrochemicals. Its
unique trifunctionalized pyridine core, featuring a strategically placed bromine atom, a methyl
group, and a nitro group, offers a versatile platform for a wide array of chemical
transformations. This guide, intended for the discerning researcher and development scientist,
moves beyond a simple recitation of facts. It aims to provide a deeper understanding of the
causality behind its properties and reactivity, thereby empowering more informed and
innovative applications. We will delve into its physical and chemical characteristics, explore its
reactivity through the lens of its functional groups, and provide practical insights into its
handling and synthesis.

Section 1: Core Physicochemical Properties

A thorough understanding of a compound's physical properties is fundamental to its effective
application in research and development. These properties dictate crucial experimental
parameters, from solvent selection to reaction temperature and purification strategies.

Structural and General Properties
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2-Bromo-3-methyl-5-nitropyridine is a crystalline solid at ambient temperature, typically
appearing as a light yellow to light brown substance.[1] The specific color can be an indicator of
purity, with purer samples tending towards the lighter end of the spectrum.

Property Value Source

CAS Number 23132-21-0 [2]

Molecular Formula CeHsBrN20:2 [1112]

Molecular Weight 217.02 g/mol [1][2]
Solid (light yellow to light

Appearance gty ’ [1]

brown)

2-bromo-3-methyl-5-
IUPAC Name ] o [2]
nitropyridine

Thermal Properties and Solubility

The melting and boiling points are critical for predicting phase transitions and setting
appropriate temperature ranges for reactions and purification.

Property Value Source
Melting Point 57-58°C [31[4]
Boiling Point 305.1 + 37.0 °C (Predicted) [3]14]
Density 1.709 + 0.06 g/cm? (Predicted)  [4]

The solubility profile of 2-Bromo-3-methyl-5-nitropyridine is characteristic of many
functionalized organic molecules. It exhibits poor solubility in water due to the predominantly
hydrophobic nature of the brominated and methylated pyridine ring.[1] However, it
demonstrates good solubility in common organic solvents such as methanol, dichloromethane,
and chloroform, which is advantageous for its use in a variety of organic reactions.[1][3][4]

Section 2: Spectroscopic Sighature
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The unique arrangement of atoms and functional groups in 2-Bromo-3-methyl-5-nitropyridine
gives rise to a distinct spectroscopic fingerprint, which is invaluable for its identification and
characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The
proton (*H) and carbon-13 (*3C) NMR spectra of 2-Bromo-3-methyl-5-nitropyridine provide
definitive confirmation of its structure.

1H NMR (400MHz, CDCls):
e 59.04 (d, J = 2.7Hz, 1H)
e 58.29 (d, J = 2.5Hz, 1H)
e 5254 (s, 3H)[3]

13C NMR (126 MHz, CDCls):

0 150.65

0 142.47

0 136.76

0 132.75

& 22.20[3]

Section 3: Chemical Reactivity and Synthetic Utility

The synthetic versatility of 2-Bromo-3-methyl-5-nitropyridine stems from the distinct reactivity
of its three functional groups. The interplay of these groups allows for a range of selective
transformations, making it a valuable intermediate in multi-step syntheses.[5]

The Role of the Functional Groups
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Bromine Atom: The bromine at the 2-position is susceptible to nucleophilic aromatic
substitution, enabling the introduction of a wide variety of nucleophiles such as amines and
alkoxides.[1][5] This reactivity is fundamental to its use in constructing more complex
molecular architectures.

Nitro Group: As a strong electron-withdrawing group, the nitro group at the 5-position
significantly influences the electronic properties of the pyridine ring, deactivating it towards
electrophilic substitution.[5] Conversely, it can be readily reduced to an amino group, opening
up a plethora of further derivatization possibilities, such as diazotization and coupling
reactions.[5]

Methyl Group: The methyl group at the 3-position is relatively stable but can undergo
oxidation under specific conditions.[5]

Key Synthetic Transformations

The strategic positioning of these functional groups allows for a diverse range of chemical

reactions, making 2-Bromo-3-methyl-5-nitropyridine a cornerstone in the synthesis of

pharmaceuticals and agrochemicals.[5]

Caption: Key synthetic transformations of 2-Bromo-3-methyl-5-nitropyridine.

Section 4: Synthesis Protocol

A common and effective method for the synthesis of 2-Bromo-3-methyl-5-nitropyridine starts

from 3-methyl-5-nitropyridin-2(1H)-one. This protocol highlights the careful control of reaction

conditions necessary for achieving high yields and purity.[3][5]

Experimental Procedure

Reactant Preparation: A sample of 3-methyl-5-nitropyridin-2-ol (e.g., 1.44 g, 9.34 mmol) is
placed in a pressure vessel and dissolved in a solvent mixture of toluene/DMF (10:1 v/v; 15
mL).[3]

Inert Atmosphere: The vessel is sealed, and the atmosphere is replaced with an inert gas
such as argon.[3]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.pipzine-chem.com/products/pyridine/2-bromo-3-methyl-5-nitropyridine.html
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-and-properties-of-2-bromo-3-methyl-5-nitropyridine-hq
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-and-properties-of-2-bromo-3-methyl-5-nitropyridine-hq
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-and-properties-of-2-bromo-3-methyl-5-nitropyridine-hq
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-and-properties-of-2-bromo-3-methyl-5-nitropyridine-hq
https://www.benchchem.com/product/b1276501?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-and-properties-of-2-bromo-3-methyl-5-nitropyridine-hq
https://www.benchchem.com/product/b1276501?utm_src=pdf-body
https://www.benchchem.com/product/b1276501?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB6379078_EN.htm
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-and-properties-of-2-bromo-3-methyl-5-nitropyridine-hq
https://m.chemicalbook.com/ProductChemicalPropertiesCB6379078_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6379078_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Reagent Addition: Phosphorus tribromide (PBrs) (e.g., 1.32 mL, 14.0 mmol) is added via
syringe.[3]

e Reaction Conditions: The reaction mixture is stirred at 120°C for 20 minutes.[3]
e Workup:

o The mixture is cooled to room temperature.

o Itis then neutralized with a 3M NaOH solution.

o The product is extracted with toluene (3 x 15 mL).[3]

 Purification: The combined organic phases are dried with anhydrous magnesium sulfate and
concentrated under vacuum to yield the target product.[3]

This procedure typically results in a high yield (e.g., 99%) of 2-bromo-3-methyl-5-
nitropyridine as an orange solid.[3]
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Reaction Setup

3-methyl-5-nitropyridin-2-ol
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Argon Atmosphere
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Workup & Purification
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2-Bromo-3-methyl-5-nitropyridine

Click to download full resolution via product page

Caption: A typical laboratory workflow for the synthesis of 2-Bromo-3-methyl-5-nitropyridine.
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Section 5: Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-Bromo-3-methyl-5-nitropyridine is not readily
available, the safety precautions for structurally related compounds provide essential guidance
for its handling. Compounds such as 2-bromo-5-nitropyridine are classified as causing skin and
serious eye irritation, and may cause respiratory irritation.[6][7]

Hazard Classification and Precautionary Measures

Based on analogous compounds, 2-Bromo-3-methyl-5-nitropyridine should be handled with
care, assuming it may be harmful if swallowed, in contact with skin, or if inhaled.[7]

e Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood.[8]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][8]
o Skin Protection: Wear protective gloves and a lab coat.[7][8]

o Respiratory Protection: If dusts are generated, use a NIOSH/MSHA-approved respirator.

[7]

e Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[6][8] Wash hands
thoroughly after handling.[8]

o Storage: Store in a cool, dry, and well-ventilated place under an inert atmosphere (nitrogen
or argon) at 2-8°C.[3][4] Keep the container tightly closed.

First Aid Measures

In case of exposure, the following first aid measures are recommended:
e If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen.[6]

o Following Skin Contact: Take off contaminated clothing immediately and wash off with soap
and plenty of water.[6]
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e Following Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[6][7]

» Following Ingestion: Rinse mouth with water. Do not induce vomiting.[6]

In all cases of significant exposure or if symptoms persist, seek immediate medical attention.

Conclusion

2-Bromo-3-methyl-5-nitropyridine is a compound of significant interest and utility in the fields
of medicinal chemistry and materials science. Its well-defined physical properties, predictable
reactivity, and established synthetic routes make it an invaluable tool for the modern chemist.
By understanding the interplay of its functional groups and adhering to appropriate safety
protocols, researchers can fully harness the synthetic potential of this versatile building block to
drive innovation and discovery.

References

e Pipzine Chemicals. (n.d.). 2-Bromo-3-methyl-5-nitropyridine Manufacturer & Supplier in
China.

e ChemicalBook. (n.d.). 2-Bromo-3-methyl-5-nitropyridine CAS#: 23132-21-0.

e NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis and Properties of 2-
Bromo-3-methyl-5-nitropyridine.

o ChemicalBook. (n.d.). 23132-21-0(2-Bromo-3-methyl-5-nitropyridine) Product Description.

e ChemicalBook. (n.d.). 2-BROMO-3-NITRO-5-METHYL PYRIDINE - Safety Data Sheet.

o Fisher Scientific. (2024, March 29). SAFETY DATA SHEET.

o MedchemExpress.com. (n.d.). Safety Data Sheet.

e J&K Scientific. (n.d.). 2-Bromo-3-methyl-5-nitropyridine, 98% | 23132-21-0.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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